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Compound of Interest

Compound Name: Fendona

Cat. No.: B1208722

Fendona Sprayer Technical Support Center

Welcome to the Technical Support Center for the Fendona Sprayer system. This resource is

designed for researchers, scientists, and drug development professionals to provide clear and
concise guidance on troubleshooting common issues, ensuring accurate equipment calibration
for your experiments, and offering frequently asked questions to support your research needs.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the operation of the
Fendona sprayer.
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Problem

Possible Cause(s)

Solution(s)

No or Low Spray Output

1. Clogged nozzle tip.[1] 2.
Clogged in-line or nozzle filter.
3. Empty or low solution in the
tank. 4. Kinked or blocked
hose.[1] 5. Worn or damaged

pump seals.

1. Remove and clean the
nozzle tip with a soft brush and
water. Never use a hard object
like a wire, as this can damage
the nozzle.[2] 2. Remove and
clean all filters in the system.
3. Fill the tank with the
appropriate solution. 4.
Straighten any kinks and
check for blockages in the
hose.[1] 5. Inspect and replace
pump seals if they appear

worn or damaged.

Uneven Spray Pattern

1. Partially clogged nozzle tip.
2. Worn or damaged nozzle
tip. 3. Incorrect spray pressure.
4. Incorrect boom height (if

applicable).

1. Clean the nozzle tip
thoroughly. 2. Replace the
nozzle tip with a new one of
the same type and size.[2] 3.
Adjust the pressure to the
recommended setting for the
nozzle being used. 4. Adjust
the boom to the correct height

for the target area.

Leaking

1. Loose fittings or
connections. 2. Worn or
damaged O-rings or seals.[1]
3. Cracked or damaged tank or

hose.

1. Check and tighten all
connections. 2. Inspect and
replace any worn or damaged
O-rings or seals.[1] 3. Inspect
the tank and hose for any
signs of damage and replace if

necessary.

Inconsistent Pressure

1. Clogged suction filter. 2. Air
leak in the suction line. 3.
Worn pump components. 4.

Incorrect pump speed.

1. Clean the suction filter
located inside the tank. 2.
Check the suction hose and
connections for any air leaks.

3. Inspect the pump for wear
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and tear and replace parts as
needed. 4. Ensure the pump is
operating at the recommended

speed.

Equipment Calibration

Accurate calibration is critical for ensuring the precise application of substances in a research
setting. The following protocol outlines a detailed methodology for calibrating your Fendona
sprayer.

Experimental Protocol for Sprayer Calibration (Ounces-
to-Gallons Method)

This method is a straightforward way to determine your sprayer's output in gallons per acre
(GPA).

Objective: To accurately determine the volume of liquid applied per unit area.
Materials:
 Fendona Sprayer

Water

Measuring tape

Stopwatch

Graduated cylinder or measuring cup (ounces)

Marking flags or cones

Methodology:

e Prepare the Sprayer:
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o Thoroughly clean the sprayer, including the tank, hoses, and nozzles, to remove any
residue from previous uses.[3][4]

o Fill the sprayer tank at least half full with water.[5][6]

» Nozzle Inspection and Spacing Measurement:

o Inspect all nozzles to ensure they are the same type and size, and that they are not
clogged or damaged. Replace any worn or damaged nozzles.[2]

o If using a boom sprayer, measure the distance between nozzles in inches.
o Determine the Calibration Course Distance:

o Based on the nozzle spacing, determine the required travel distance for the calibration
course from the table below. This distance is calculated to represent 1/128th of an acre.

Nozzle Spacing (inches) Calibration Course Distance (feet)
18 227
20 204
24 170
30 136

e Measure Travel Time:
o Mark the start and end of the calibration course.

o Inthe area to be sprayed, record the time it takes to travel the measured distance at your
normal spraying speed and pressure.

o Repeat this step at least twice and calculate the average travel time in seconds.
e Measure Nozzle Output:

o With the sprayer stationary, maintain the same pressure used to measure the travel time.
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o Place a measuring container under one nozzle and collect the output for the average
travel time you recorded.

o Repeat this for several nozzles to ensure a consistent output across the boom. The output
of each nozzle should be within 10% of the average.[2][6]

o Calculate the Application Rate:

o The number of ounces collected from a single nozzle is directly equal to the sprayer's
application rate in gallons per acre (GPA).[6] For example, if you collected 20 ounces, your
application rate is 20 GPA.

e Adjustments:

o If the calculated GPA is not what is required for your experiment, you can make
adjustments by:

» Changing the pressure: A minor increase in pressure will increase the flow rate, while a
decrease in pressure will reduce it.

» Changing the travel speed: Increasing your speed will decrease the application rate,
while decreasing your speed will increase it.

» Changing the nozzle size: For significant changes in application rate, you may need to
switch to a different nozzle size.

Calibration Data (Example)

Since specific calibration data for Fendona sprayers with various research-grade nozzles is not
readily available, the following table provides a representative example of how to structure your
own calibration data. It is crucial to perform the calibration protocol above to determine the
exact values for your specific equipment and settings.
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Travel Speed Flow Rate Application
Nozzle Type Pressure (PSI) .

(MPH) (oz/min) Rate (GPA)
Flat-Fan 8002 30 3 25.6 15
Flat-Fan 8002 40 3 29.6 17.4
Flat-Fan 8004 30 3 51.2 30
Flat-Fan 8004 40 3 59.2 34.8

Frequently Asked Questions (FAQSs)

Q1: How often should I calibrate my Fendona sprayer? Al: It is recommended to calibrate your
sprayer at the beginning of each experiment, whenever you change the type or concentration
of the solution, and any time you replace nozzles or other key components.[2]

Q2: What should | do if my Fendona sprayer is not holding pressure? A2: First, ensure the tank
lid is securely tightened. Check all hoses and connections for leaks. Inspect the pump seals
and O-rings for wear or damage and replace them if necessary.

Q3: How do | properly clean my Fendona sprayer after use? A3: Always triple-rinse the tank
with clean water.[7][8][9] Add clean water to the tank and spray it through the nozzles until the
tank is empty to flush the entire system. Remove and clean the nozzles and filters separately.

[3]

Q4: Can | use any type of nozzle with my Fendona sprayer? A4: Fendona sprayers are
compatible with a variety of nozzles. The choice of nozzle will depend on the specific
requirements of your experiment, including the desired droplet size and application rate.
Always refer to the nozzle manufacturer's specifications.

Q5: What is the recommended way to mix solutions in the Fendona sprayer? A5: Fill the
sprayer tank about halfway with water, add the desired chemical or substance, and then fill the
tank the rest of the way with water. Agitate the tank to ensure a thorough mixture.[3][7] If the
sprayer will be used for an extended period, occasional agitation is recommended to keep the
solution mixed.[8][9]
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Diagrams

Click to download full resolution via product page

Caption: Troubleshooting workflow for common Fendona sprayer issues.
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Start Calibration

1. Prepare Sprayer
(Clean & Fill with Water)

i

2. Inspect Nozzles & Measure Spacing

i

3. Determine Calibration Course Distance

i

4. Measure Average Travel Time

/.

5. Measure Nozzle Output (0z)

/

6. Ounces Collected = Gallons Per Acre (GPA)

Is GPA Correct?

Yes No

Calibration Complete Adjust Pressure, Speed, or Nozzle Size

Click to download full resolution via product page

Caption: Step-by-step process for Fendona sprayer calibration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Troubleshooting Fendona sprayer nozzle and
equipment calibration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208722#troubleshooting-fendona-sprayer-nozzle-
and-equipment-calibration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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